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Compound of Interest

Compound Name: Cytosine-d2

Cat. No.: B10827506

Essential Safety and Handling Guide for Cytosine-
d2

This guide provides comprehensive safety and logistical information for researchers, scientists,
and drug development professionals handling Cytosine-d2. Adherence to these procedures is
critical for ensuring personnel safety and maintaining the integrity of the compound. Cytosine-
d2 is a stable, non-radioactive isotopic analog of cytosine, intended for use as an internal
standard in quantitative analysis by Gas Chromatography (GC) or Liquid Chromatography-
Mass Spectrometry (LC-MS).[1][2] While deuterated compounds are generally considered safe
for laboratory use, the handling of Cytosine-d2 should align with the safety protocols for its
non-deuterated counterpart, cytosine, which is classified as an irritant.[2][3][4]

Chemical and Physical Properties

A summary of the key quantitative data for Cytosine-d2 is presented below.
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Property Value Reference
CAS Number 106391-24-6 [11[5]
Molecular Formula C4HsD2Ns30 [1]

Formula Weight 113.1 g/mol [1]
Appearance Solid [1]

Purity >99% deuterated forms (di-d2)  [1]

Melting Point >300°C (572°F) [6]
Solubility 50 mg/mL in 0.5M HCI [1]

Recommended: 15-25°C
Storage Temperature [7]
(Short-term)

4°C (Refrigerated) [8]

-20°C (Long-term) [8]

Hazard Identification and Immediate Safety
Measures

Based on the safety data for cytosine, Cytosine-d2 should be handled as a hazardous
substance. The primary hazards are skin, eye, and respiratory irritation.[3][4]
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Hazard Statement

Classification

Precautionary
Statement

Reference

H315: Causes skin

irritation

Skin Irritation

(Category 2)

P264: Wash skin
thoroughly after
handling. P280: Wear

protective gloves.

[3]09]

H319: Causes serious

eye irritation

Eye Irritation

(Category 2)

P280: Wear eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water

for several minutes.

[3](9]

H335: May cause

respiratory irritation

Specific target organ
toxicity — single

exposure (Category 3)

P261: Avoid breathing
dust. P304+P340: IF
INHALED: Remove
person to fresh air and
keep comfortable for

breathing.

[3]1°]

Emergency First Aid Procedures
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Exposure Route First Aid Measure Reference

Move the person to fresh air. If
breathing is difficult or stops,

Inhalation provide artificial respiration. [3114]
Seek immediate medical

attention.

Immediately wash the affected
area with plenty of soap and

Skin Contact water. Remove contaminated [6]
clothing. If irritation persists,

seek medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [31[4]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an [3]

unconscious person. Seek

immediate medical attention.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the primary defense against chemical exposure. The required
level of PPE depends on the specific handling procedure.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://pallavchemicals.com/msds/1568966999Cytosine.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYTOSINE-CASNO-71-30-03149-EN.aspx
https://www.lewisu.edu/academics/biology/pdf/Cytosine.pdf
https://pallavchemicals.com/msds/1568966999Cytosine.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-CYTOSINE-CASNO-71-30-03149-EN.aspx
https://pallavchemicals.com/msds/1568966999Cytosine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

EyelFace Hand Body Respiratory
Procedure ] . . . Reference
Protection Protection Protection Protection
Use in a fume
hood or
Nitrile gloves ventilated
o (double- enclosure. If
Weighing/Ha Safety ) )
) ) gloving Lab coat not possible, [3B][10][11]
ndling Solid goggles
recommende a P95/P1
d) dust
respirator is
required.
Safety ]
Work in a
goggles or a
) ) well-
Preparing face shield . )
) Nitrile gloves Lab coat ventilated [10][12]
Solutions worn over
area or fume
safety
hood.
glasses
Not generally
required if
General Safety handling
Experimental glasses with Nitrile gloves Lab coat solutionsina  [3][12]
Use side shields well-
ventilated
area.
P95/P1 dust
Heavy-duty )
] o respirator (for
Chemical nitrile or Impermeable, ]
) ) solids) or
Cleaning safety neoprene disposable ]
) appropriate [31[6][11]
Spills goggles and gloves gown over a ]
) cartridge
face shield (double- lab coat )
) respirator for
gloving)

vapors.

Operational Plans: Handling and Storage Protocols
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Proper handling and storage are crucial to maintain the isotopic purity and stability of
Cytosine-d2.

Storage Protocol

o Short-Term Storage: Store the solid compound in its original, tightly sealed container at room
temperature (15-25 °C) in a dry, well-ventilated place.[7]

e Long-Term Storage: For extended stability, store at -20°C.[8]
o Protection: Protect the compound from light by using amber vials or storing it in the dark.[8]

 Inert Atmosphere: For maximum stability and to prevent oxidation, consider storing and
handling the compound under an inert atmosphere like nitrogen or argon.[8]

Experimental Protocol: Preparation of Stock and
Working Solutions

This protocol outlines the steps for accurately preparing solutions of Cytosine-d2. Methanol is
a common solvent, but acidic or basic solutions should be avoided to prevent deuterium-
hydrogen exchange.[8]

o Equilibration: Allow the vial containing solid Cytosine-d2 to equilibrate to room temperature
before opening to prevent condensation of atmospheric moisture.[8]

e Weighing: Using a calibrated analytical balance, accurately weigh the desired amount of the
solid. Perform this step in a fume hood or ventilated enclosure to avoid inhaling dust.

o Transfer: Quantitatively transfer the weighed solid to a Class A volumetric flask of the
appropriate volume.

o Dissolution: Add a small amount of the chosen solvent (e.g., methanol) to the flask to
dissolve the solid completely.

 Dilution: Once fully dissolved, carefully add the solvent to the calibration mark on the
volumetric flask.
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e Mixing: Stopper the flask and mix the solution thoroughly by inverting it multiple times to

ensure homogeneity.[8]

o Storage: Store the prepared solution at 4°C for short-term use or -20°C for long-term storage
in a tightly sealed, amber vial.[8]
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Stock Solution Preparation Workflow

Start: Retrieve Cytosine-d2

Equilibrate vial to room temperature

l

Weigh solid in ventilated enclosure

l

Transfer to volumetric flask

l

Add solvent and dissolve

l

Dilute to final volume

l

Stopper and mix thoroughly

Y

Store solution appropriately
(4°C or -20°C)

End: Solution Ready

Click to download full resolution via product page

Workflow for preparing Cytosine-d2 stock solutions.
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Disposal Plan

All waste containing Cytosine-d2 must be treated as hazardous chemical waste and disposed
of through a licensed disposal company.[3][9] Do not dispose of this chemical in the regular
trash or down the drain.[3][13]

Waste Segregation and Disposal Procedures

e Solid Waste:

o Collect un-used solid Cytosine-d2 and any materials used for spill cleanup (e.g.,
absorbent pads) in a dedicated, clearly labeled hazardous waste container.[3][7]

o The container must be made of a compatible material, be puncture-resistant, and have a
tightly fitting lid.[14][15]

e Liquid Waste:

o Collect all solutions containing Cytosine-d2 in a dedicated liquid hazardous waste

container.
o Segregate halogenated and non-halogenated solvent waste streams.[14]

o Ensure the container is compatible with the solvent used (e.g., do not store acidic

solutions in metal containers).[14]
o Do not fill containers beyond 90% capacity to allow for expansion.[15]
» Contaminated PPE and Consumables:

o All disposable items that have come into contact with Cytosine-d2 (e.g., gloves, pipette
tips, bench paper) are considered contaminated waste.[11]

o Dispose of these items in a clearly labeled, sealed bag or container designated for solid
chemical waste.[11]

Labeling and Storage of Waste
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» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("Cytosine-d2"), the solvent(s), and the approximate concentration.[14]

» Keep waste containers closed at all times except when adding waste.[15]

» Store waste containers in a designated, well-ventilated secondary containment area away
from incompatible materials.

Cytosine-d2 Waste Disposal Workflow

Waste Generated

™~
/ﬁid Waste \«Liquid Waste

Excess Solid Cytosine-d2 Unused Solutions
Spill Cleanup Materials Rinsate

T !

Collect in Labeled Creliz i Leloeilee
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N
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l
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Disposal Complete

Contaminated Gloves, Tips, etc.
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Logical workflow for the segregation and disposal of waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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